Cas no 153354-46-2 (Methanone,(4-fluorophenyl)[4-(2-phenylethynyl)phenyl]-)

Methanone, (4-fluorophenyl)[4-(2-phenylethynyl)phenyl]-, is a fluorinated aromatic ketone featuring a phenylacetylene substituent, which enhances its utility in organic synthesis and material science applications. The presence of the fluorine atom and the conjugated ethynylphenyl group imparts unique electronic properties, making it a valuable intermediate in the development of advanced polymers, liquid crystals, and optoelectronic materials. Its rigid molecular structure contributes to thermal stability, while the fluorine moiety can improve solubility and reactivity in cross-coupling reactions. This compound is particularly useful in designing high-performance organic semiconductors and photoactive materials due to its extended π-conjugation and tunable electronic characteristics.

Methanone,(4-fluorophenyl)[4-(2-phenylethynyl)phenyl]- structure

153354-46-2 structure

Product Name:Methanone,(4-fluorophenyl)[4-(2-phenylethynyl)phenyl]-

CAS No:153354-46-2

MF:C₂₁H₁₃FO

MW:300.325729131699

MDL:MFCD00274292

CID:99137

PubChem ID:24868893

Update Time:2025-06-07

Methanone,(4-fluorophenyl)[4-(2-phenylethynyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

- Methanone,(4-fluorophenyl)[4-(2-phenylethynyl)phenyl]-
- (4-fluorophenyl)-[4-(2-phenylethynyl)phenyl]methanone
- (4-fluoro-phenyl)-(4-phenylethynyl-phenyl)-methanone
- 4-fluoro-4'-phenylethynyl benzophenone
- 4-phenylethynyl-4'-fluorobenzophenone
- Methanone,(4-fluorophenyl)[4-(2-phenylethynyl)phenyl]
- 4-Fluoro-4'-(phenylethynyl)benzophenone 97%
- 153354-46-2
- 4-Fluoro-4'-(phenylethynyl)benzophenone
- DTXSID90399258
- SCHEMBL1746493
- J-009003
- 4-Fluoro-4'-(phenylethynyl)benzophenone, 97%
- SKWWXACONTVUHM-UHFFFAOYSA-N
- InChI=1/C21H13FO/c22-20-14-12-19(13-15-20)21(23)18-10-8-17(9-11-18)7-6-16-4-2-1-3-5-16/h1-5,8-15
- (4-Fluorophenyl)(4-(phenylethynyl)phenyl)methanone
- 4-fluoro-4'-phenylethynyibenzophenone
- 4-Fluoro-4/'-(phenylethynyl)benzophenone
- AKOS005438737
- 4-fluoro-4'-phenylethynylbenzophenone
- 4-FLUORO-4'-(PHENYLETHYNYL)BENZOPHENONE&
- G90011
- (4-fluorophenyl)[4-(phenylethynyl)phenyl]methanone
- STK331080
- 4-Fluoro-4?-(phenylethynyl)benzophenone
- DTXCID80350116
- 624-285-1
- MFCD00274292
- MDL： MFCD00274292
- Inchi： 1S/C21H13FO/c22-20-14-12-19(13-15-20)21(23)18-10-8-17(9-11-18)7-6-16-4-2-1-3-5-16/h1-5,8-15H
- InChI Key： SKWWXACONTVUHM-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C(C1C=CC(C#CC2C=CC=CC=2)=CC=1)=O

Computed Properties

Exact Mass: 300.09500
Monoisotopic Mass: 300.095043196g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 449
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 5.4
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Color/Form: White powder
Melting Point: 151-153 °C (lit.)
PSA: 17.07000
LogP: 4.45650
Solubility: Not determined

Methanone,(4-fluorophenyl)[4-(2-phenylethynyl)phenyl]- Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H312-H332
Warning Statement： P280
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22
Safety Instruction： S36
Hazardous Material Identification：
Risk Phrases：R20/21/22

Methanone,(4-fluorophenyl)[4-(2-phenylethynyl)phenyl]- Customs Data

HS CODE：2914700090
Customs Data：

China Customs Code:
2914700090

Overview:

2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Methanone,(4-fluorophenyl)[4-(2-phenylethynyl)phenyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02342-5g	Methanone,(4-fluorophenyl)[4-(2-phenylethynyl)phenyl]-	153354-46-2	97%	5g	¥1928.0	2024-07-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	454168-5G	Methanone,(4-fluorophenyl)[4-(2-phenylethynyl)phenyl]-	153354-46-2	97%	5G	￥1339.06	2022-02-24
Cooke Chemical	S873678-5g	4-Fluoro-4′-(phenylethynyl)benzophenone	153354-46-2	97%	5g	RMB 1100.38	2025-02-21
Aaron	AR003M3K-100mg	4-Fluoro-4′-(phenylethynyl)benzophenone	153354-46-2	98%	100mg	$16.00	2025-02-12
Aaron	AR003M3K-5g	4-Fluoro-4′-(phenylethynyl)benzophenone	153354-46-2	98%	5g	$238.00	2025-02-12
Aaron	AR003M3K-250mg	4-Fluoro-4′-(phenylethynyl)benzophenone	153354-46-2	98%	250mg	$26.00	2025-02-12
Aaron	AR003M3K-1g	4-Fluoro-4′-(phenylethynyl)benzophenone	153354-46-2	98%	1g	$68.00	2025-02-12

Methanone,(4-fluorophenyl)[4-(2-phenylethynyl)phenyl]- Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:153354-46-2)4-FLUORO-4'-(PHENYLETHYNYL)BENZOPHENONE&

Order Number:sfd19286

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:153354-46-2)4-Fluoro-4'-(phenylethynyl)benzophenone

Order Number:LE7559

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:57